![molecular formula C14H21NO3 B257218 1-(4-Methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate](/img/structure/B257218.png)
1-(4-Methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate
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Overview
Description
1-(4-Methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate, also known as MPF, is a synthetic compound that has been extensively studied for its potential use in scientific research. MPF is a member of the furanocarboxylate family of compounds, which have been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-(4-Methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate is not fully understood, but it is believed to act as a modulator of the sigma-1 receptor. This receptor is involved in a variety of physiological processes, including neurotransmission, ion channel regulation, and cell survival. By modulating the activity of the sigma-1 receptor, this compound may have a variety of effects on these processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to increase the release of dopamine in the brain, which may have implications for the treatment of Parkinson's disease. Additionally, this compound has been shown to have anti-inflammatory effects, which may make it useful for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate in lab experiments is that it has high affinity for the sigma-1 receptor, making it a useful tool for studying the function of this protein. Additionally, this compound is relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. One limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on 1-(4-Methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate. One area of interest is the potential use of this compound for the treatment of Parkinson's disease, due to its ability to increase dopamine release in the brain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the sigma-1 receptor. Finally, there may be potential for the development of other compounds in the furanocarboxylate family that have similar or different effects compared to this compound.
Synthesis Methods
The synthesis of 1-(4-Methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate involves the reaction of 4-methylpiperidine and 2-furoyl chloride in the presence of a base catalyst. The resulting product is then purified through a series of chromatographic techniques to yield pure this compound.
Scientific Research Applications
1-(4-Methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate has been studied for its potential use as a tool compound in scientific research. Specifically, it has been used as a ligand for the sigma-1 receptor, which is a protein that is involved in a variety of physiological processes. This compound has been shown to have high affinity for the sigma-1 receptor, making it a useful tool for studying the function of this protein.
properties
Molecular Formula |
C14H21NO3 |
---|---|
Molecular Weight |
251.32 g/mol |
IUPAC Name |
1-(4-methylpiperidin-1-yl)propan-2-yl furan-2-carboxylate |
InChI |
InChI=1S/C14H21NO3/c1-11-5-7-15(8-6-11)10-12(2)18-14(16)13-4-3-9-17-13/h3-4,9,11-12H,5-8,10H2,1-2H3 |
InChI Key |
WXZYQONZXMROSU-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)CC(C)OC(=O)C2=CC=CO2 |
Canonical SMILES |
CC1CCN(CC1)CC(C)OC(=O)C2=CC=CO2 |
Origin of Product |
United States |
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